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Chemical Identity of Lancilactone A

Lancilactone A is defined as a triterpene lactone [1]. Triterpenes are a class of chemical compounds

composed of six isoprene units with the molecular formula C₃₀H₄₈ [2]. The following table summarizes its

core chemical properties:

Property Description

CAS Number 218915-15-2 [1]

Molecular Formula C₃₀H₄₀O₅ [1]

Molecular Weight 480.64 g/mol [1]

Chemical Class Triterpene lactone [1]

Storage Powder: -20°C for 3 years; in solvent: -80°C for 1 year [1]

Reported Biological Activity of Lancilactone C

Recent breakthroughs have focused on Lancilactone C, a compound closely related to Lancilactone A

within the same family. The key findings are summarized below [3] [4] [5].
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Property Description

Biological
Activity

Inhibition of HIV replication [3] [4] [5]

Experimental
Model

H9 lymphocytes [5]

Cytotoxicity Non-cytotoxic in mammalian cells [3] [4] [5]

Significance Potential as a lead candidate for developing novel anti-HIV drugs due to its

efficacy and lack of cytotoxicity [3] [4].

Total Synthesis and Structure Revision of Lancilactone
C

A research group at Kyoto University achieved the first total synthesis of Lancilactone C, which led to a

critical revision of its originally proposed chemical structure [3] [4] [5].

Key Synthetic Strategy

The synthesis was accomplished via a domino reaction sequence that efficiently constructed its unique

seven-membered ring system. This sequence involved [5]:

A [4 + 3] cycloaddition
Oxidation
A Diels-Alder reaction
Elimination
Electrocyclization

This synthetic approach was inspired by the compound's plausible biosynthetic pathway [5]. The

experimental workflow for this process is summarized in the following diagram.
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Start: Precursor Molecules

Domino Reaction Sequence

[4+3] Cycloaddition

Oxidation

Diels-Alder Reaction

Elimination

Electrocyclization

Formation of
Tricyclic Core

Structure Revision

End: True Structure of
Lancilactone C
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Protocol Insights: Structure Revision

The total synthesis proved that the originally proposed structure for Lancilactone C was incorrect. The

synthetic team derived the true structure by comparing their synthetic compounds to natural samples using

spectral data and insights from biosynthesis [3] [4]. The relationship between the proposed and true

structures is illustrated below.

Initial Isolation from Nature

Proposed Structure
(Unsaturated 7-membered ring)

Total Synthesis via
Domino Electrocyclization

Spectral Data Analysis

True Structure of
Lancilactone C

Plausible Biosynthetic Pathway
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Application Notes for Research Scientists
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Lead Compound Optimization: The successful total synthesis of Lancilactone C opens avenues for

structural optimization [3] [4]. Researchers can now systematically create analogs to improve anti-
HIV potency, optimize pharmacokinetic properties, and reduce potential toxicity.

Synthetic Methodology: The domino electrocyclization strategy is a powerful tool for constructing
complex triterpenoid skeletons [5]. This protocol can be adapted to synthesize other lancilactones

and related natural products with similar ring systems for structure-activity relationship (SAR) studies.
Mechanistic Studies: The non-cytotoxic nature of Lancilactone C makes it an attractive candidate for

probing novel mechanisms of HIV inhibition [3]. Future work should focus on identifying its specific
molecular target within the HIV replication cycle.

Addressing Drug Development Challenges: A key advantage of this research line is the potential to
develop "less problematic anti-HIV drugs" that could alleviate the burden of continuous medication

and complex multi-drug therapies for patients [4].

Knowledge Gaps and Future Directions

Lancilactone A Bioactivity: While Lancilactone A is identified as a triterpene lactone, its specific

biological activities and molecular targets require experimental investigation [1].
Mechanism of Action: The precise mechanism by which Lancilactone C inhibits HIV replication

remains unknown and is a critical area for future research [3] [5].
In Vivo Validation: The promising in vitro data for Lancilactone C needs to be followed up with in vivo
studies in appropriate animal models to validate its efficacy and safety profile.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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